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Compound of Interest

Compound Name:
L-Phenylalanine benzyl ester

hydrochloride

Cat. No.: B555325 Get Quote

Essential Safety and Handling Guide for L--
Phenylalanine Benzyl Ester Hydrochloride
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling L-Phenylalanine benzyl ester hydrochloride. The

following procedures and recommendations are designed to ensure a safe laboratory

environment and maintain the integrity of the compound.

Physical and Chemical Properties
Property Value Source

Chemical Formula C₁₆H₁₈ClNO₂ [1][2]

Molecular Weight 291.77 g/mol [2]

Physical State Solid, Crystalline Powder [1][3]

Color White to off-white [1][3]

Melting Point 197-200°C [2]

Storage Temperature 0-8 °C, Keep refrigerated [4][5]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b555325?utm_src=pdf-interest
https://www.benchchem.com/product/b555325?utm_src=pdf-body
https://www.peptide.com/custdocs/MSDS%20AHF104%20H-Phe-OBzl%20HCl.pdf
https://www.chembk.com/en/chem/L-phenylalanine%20benzyl%20ester%20hydrochloride
https://www.chembk.com/en/chem/L-phenylalanine%20benzyl%20ester%20hydrochloride
https://www.peptide.com/custdocs/MSDS%20AHF104%20H-Phe-OBzl%20HCl.pdf
https://www.chemicalbook.com/msds/l-phenylalanine-benzyl-ester-hydrochloride.htm
https://www.peptide.com/custdocs/MSDS%20AHF104%20H-Phe-OBzl%20HCl.pdf
https://www.chemicalbook.com/msds/l-phenylalanine-benzyl-ester-hydrochloride.htm
https://www.chembk.com/en/chem/L-phenylalanine%20benzyl%20ester%20hydrochloride
https://www.fishersci.com/store/msds?partNumber=AAH2840706&productDescription=L-PHENLALA9+BENZL+ESTER+HYD+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemimpex.com/products/03115
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555325?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Identification and Personal Protective
Equipment (PPE)
While some safety data sheets (SDS) indicate no known hazards, it is crucial to handle L-
Phenylalanine benzyl ester hydrochloride with care as it may cause skin, eye, and

respiratory tract irritation.[1] A comprehensive suite of personal protective equipment is

mandatory to minimize exposure.

PPE Category Item
Specifications and
Recommendations

Eye and Face Protection Safety Goggles / Eyeshields

Should conform to EN 166

(EU) or ANSI Z87.1 (US)

standards.[6][7]

Face Shield

Recommended when there is

a significant risk of splashing

or dust generation.[6]

Hand Protection Chemical-Resistant Gloves
Nitrile or neoprene gloves are

recommended.[6][8]

Body Protection Laboratory Coat / Full Suit

A standard laboratory coat

should be worn and fully

buttoned. A full suit may be

necessary for large spills.[1][6]

Respiratory Protection Dust Mask / Respirator

A NIOSH-approved N95 (US)

or P1 (EN 143) dust mask

should be used if handling

procedures may generate

dust.[6] Work should be

conducted in a well-ventilated

area or a fume hood.[4]

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational workflow is critical for minimizing exposure risks.
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1. Preparation and Precautionary Measures:

Assemble all necessary equipment, such as spatulas, weighing paper, and glassware.

Ensure that an eyewash station and safety shower are readily accessible.[4]

Don all required personal protective equipment as detailed in the table above.

2. Handling the Solid Compound:

All manipulations of solid L-Phenylalanine benzyl ester hydrochloride should be

performed in a chemical fume hood to prevent the inhalation of airborne particles.[4]

When weighing the compound, use a tared, sealed container to minimize dust generation.

Avoid direct contact with the solid. Use clean, dry spatulas for transferring.

3. Preparing Solutions:

Slowly add the solid compound to the solvent to avoid splashing.

Ensure the container is appropriately labeled with the compound name, concentration,

solvent, and date.

4. Storage:

Keep the container tightly closed and store it in a cool, dry, and well-ventilated area.[1][4]

For long-term storage, refrigeration is recommended.[4] Some suppliers suggest storage

under an inert atmosphere as the compound may be air-sensitive.[4]

Spill and Disposal Plan
Spill Response:

Small Spills: In the event of a small spill, evacuate the immediate area. Wearing appropriate

PPE, use appropriate tools to put the spilled solid in a convenient waste disposal container.

[1]
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Large Spills: For large spills, evacuate the laboratory and follow institutional emergency

procedures. A self-contained breathing apparatus should be used to avoid inhalation of the

product.[1]

Waste Disposal:

Waste must be disposed of in accordance with federal, state, and local environmental control

regulations.[1]

Collect waste residues in a sealed, labeled container.

Safety Workflow Diagram
The following diagram illustrates the decision-making process for selecting and using

appropriate PPE when handling L-Phenylalanine benzyl ester hydrochloride.
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PPE Selection and Usage Workflow for L-Phenylalanine Benzyl Ester Hydrochloride

Preparation

PPE Selection

Handling Procedure

Start: Handling L-Phenylalanine
benzyl ester hydrochloride

Assess Task:
- Weighing solid?

- Preparing solution?
- Potential for dust/aerosol?

Standard PPE:
- Lab Coat

- Safety Goggles
- Nitrile Gloves

All tasks

Add Respiratory Protection:
- N95 Dust Mask or Respirator

Dust/aerosol potential

Work in Chemical Fume Hood

Ensure Spill Kit is Accessible

Task Complete

Click to download full resolution via product page

Caption: PPE selection workflow for handling L-Phenylalanine benzyl ester hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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